(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[3-(methylthio)benzyl]piperidin-4-ol

• IUPAC Name: (3R,4R)-4-(2-methoxyethyl)-3-methyl-1-[(3-methylsulfanylphenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C17H27NO2S/c1-14-12-18(9-7-17(14,19)8-10-20-2)13-15-5-4-6-16(11-15)21-3/h4-6,11,14,19H,7-10,12-13H2,1-3H3/t14-,17-/m1/s1
• InChI Key: CUGNVTIWSMCJAD-RHSMWYFYSA-N
• Canonical SMILES: CC1CN(CCC1(CCOC)O)CC2=CC(=CC=C2)SC
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(CCOC)O)CC2=CC(=CC=C2)SC
• Molecular Formula: C17H27NO2S
• Molecular Weight: 309.5 g/mol

Description

(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[3-(methylthio)benzyl]piperidin-4-ol, also known as MTMEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MTMEP belongs to the class of piperidine compounds and has been shown to have promising effects in various biological systems.

Scientific Research Applications

Synthesis and Reactivity

Research on piperidine derivatives, such as those detailed by Ibenmoussa et al. (1998), focuses on the preparation and structural determination of compounds like 2,4-piperidinedione derivatives. These compounds are used as synthetic intermediates in the creation of natural products and substances with pharmacological interest. The work presents a foundation for further exploration of related piperidine compounds, including those specified in your query (Ibenmoussa et al., 1998).

Biological Evaluation

Tewes et al. (2010) discuss the development of NMDA receptor antagonists derived from modifications to the piperidine ring, indicating the potential of piperidine derivatives in therapeutic applications. This research highlights the versatility of piperidine-based structures in drug development, potentially including the compound (Tewes et al., 2010).

Antimicrobial and Antifungal Activities

Okasha et al. (2022) synthesized a pyran derivative through a reaction involving a piperidine solution, which exhibited significant antimicrobial activities. This study underscores the potential of piperidine derivatives in combating microbial infections, suggesting a possible area of application for the compound of interest (Okasha et al., 2022).

Pharmacological Properties

Research by Tacke et al. (2003) on σ ligands demonstrates the pharmacological relevance of piperidine derivatives, including potential applications in the central nervous system. Such studies reveal the broad utility of piperidine compounds in pharmacology, which could extend to the compound in your query (Tacke et al., 2003).

Antioxidant and Antimicrobial Potential

Harini et al. (2014) explored the antioxidant and antimicrobial potential of novel piperidin-4-one oxime esters, indicating the compound's relevance in developing new therapeutic agents with antioxidant and antibacterial properties (Harini et al., 2014).